Cas no 393820-08-1 (N-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 393820-08-1
• MF: C₁₈H₂₁N₅
• MW: 307.392843008041
• CID: 6472050
• Update Time: 2025-10-28

N-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-cycloheptyl-1-phenyl-

• Inchi： 1S/C18H21N5/c1-2-5-9-14(8-4-1)22-17-16-12-21-23(18(16)20-13-19-17)15-10-6-3-7-11-15/h3,6-7,10-14H,1-2,4-5,8-9H2,(H,19,20,22)
• InChI Key： CRKSOICWJFYCCX-UHFFFAOYSA-N
• SMILES： C1=NC(NC2CCCCCC2)=C2C=NN(C3=CC=CC=C3)C2=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 457.3±38.0 °C(Predicted)
• pka: 3.71±0.30(Predicted)

Additional information on N-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-Cycloheptyl-1-phenyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine: A Comprehensive Overview

N-Cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known by its CAS number 393820-08-1, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds known for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system, which is further substituted with a cycloheptyl group and a phenyl group at specific positions, making it a versatile molecule for exploration in drug discovery and material science.

The synthesis of N-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and amine functionalizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for this compound, ensuring higher yields and better purity. These improvements are critical for its application in preclinical studies and potential commercialization.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Recent studies have demonstrated that pyrazolopyrimidine derivatives exhibit potent inhibitory activity against various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit kinase enzymes, which are key players in cell signaling pathways. This finding underscores its potential as a lead compound for developing novel anticancer drugs.

In addition to its therapeutic applications, N-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer due to its high electron mobility and stability under ambient conditions. These properties are essential for developing efficient and durable electronic devices.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. By altering the substituents on the pyrazolopyrimidine ring system, chemists can fine-tune its physical and chemical properties to suit specific applications. For example, recent studies have focused on introducing additional functional groups to enhance its solubility or improve its interaction with biological targets.

From an environmental perspective, the synthesis and application of N-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production processes to minimize waste and reduce the environmental footprint. This approach aligns with the growing global emphasis on sustainable practices in chemical manufacturing.

In conclusion, N-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, CAS number 393820-08, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in medicine and technology.